Cas no 1951441-22-7 (Acetamide, 2-[(2-hydroxyethyl)amino]-N-[4-(trifluoromethoxy)phenyl]-)

• Product Name: Acetamide, 2-[(2-hydroxyethyl)amino]-N-[4-(trifluoromethoxy)phenyl]-
• CAS No: 1951441-22-7
• MF: C₁₁H₁₃F₃N₂O₃
• MW: 278.227733373642
• CID: 5527022
• Update Time: 2025-05-30

Acetamide, 2-[(2-hydroxyethyl)amino]-N-[4-(trifluoromethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[(2-hydroxyethyl)amino]-N-[4-(trifluoromethoxy)phenyl]-

• Inchi： 1S/C11H13F3N2O3/c12-11(13,14)19-9-3-1-8(2-4-9)16-10(18)7-15-5-6-17/h1-4,15,17H,5-7H2,(H,16,18)
• InChI Key： JXQYHZVJFFQVIQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC(F)(F)F)C=C1)(=O)CNCCO

Additional information on Acetamide, 2-[(2-hydroxyethyl)amino]-N-[4-(trifluoromethoxy)phenyl]-

Acetamide, 2-[(2-hydroxyethyl)amino]-N-[4-(trifluoromethoxy)phenyl]

Acetamide, 2-[(2-hydroxyethyl)amino]-N-[4-(trifluoromethoxy)phenyl], with the CAS number 1951441-22-7, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines an acetamide group with a substituted phenyl ring and a hydroxyethylamine moiety. The trifluoromethoxy group attached to the phenyl ring introduces interesting electronic and steric properties, making this compound a valuable tool in drug design and synthesis.

The synthesis of Acetamide, 2-[(2-hydroxyethyl)amino]-N-[4-(trifluoromethoxy)phenyl] involves a series of well-established organic reactions. The starting material typically includes an appropriate trifluoromethoxy aromatic compound, which undergoes nucleophilic substitution or coupling reactions to introduce the amine group. Subsequent acetylation steps yield the final product. The presence of the hydroxyethylamine group allows for potential bioisosteric replacements and enhances the compound's solubility and pharmacokinetic properties.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, its ability to modulate specific protein-protein interactions has been explored in the context of cancer treatment. Additionally, the trifluoromethoxy group has been shown to enhance metabolic stability, a critical factor in drug development. Researchers have also investigated its role as a lead compound for developing inhibitors of key enzymes involved in neurodegenerative diseases.

In terms of physical properties, Acetamide, 2-[(2-hydroxyethyl)amino]-N-[4-(trifluoromethoxy)phenyl] exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its spectroscopic data, including NMR and IR spectra, have been well-documented, facilitating its identification and characterization in various analytical techniques.

The application of this compound extends beyond pharmaceutical research. It has been utilized as an intermediate in the synthesis of more complex molecules with enhanced biological activity. For example, its use as a building block for constructing multi-component drugs has been reported in recent literature. Furthermore, its compatibility with modern drug delivery systems makes it a promising candidate for targeted therapies.

From an environmental standpoint, studies on the degradation pathways of Acetamide, 2-[(2-hydroxyethyl)amino]-N-[4-(trifluoromethoxy)phenyl] have provided insights into its eco-friendliness. Its resistance to photodegradation under UV light suggests potential long-term persistence in certain environments, although further research is needed to fully assess its environmental impact.

In conclusion, Acetamide, 2-[(2-hydroxyethyl)amino]-N-[4-(trifluoromethoxy)phenyl] is a versatile compound with a wide range of applications in both academic and industrial settings. Its unique structure and favorable properties make it an invaluable asset in contemporary chemical research. As ongoing studies continue to uncover new facets of its potential, this compound is poised to play an even more significant role in advancing scientific knowledge and therapeutic innovations.